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Compound of Interest

Compound Name: TA-316 (GMP)

Cat. No.: B15604978 Get Quote

Topic: Step-by-step guide for reconstituting and storing TA-316 (GMP) Content Type:

Application Notes and Protocols Audience: Researchers, scientists, and drug development

professionals.

Introduction
TA-316 is a potent and selective c-MPL agonist, acting as a thrombopoietin (TPO) receptor

agonist.[1][2] The "(GMP)" designation signifies that it is manufactured in accordance with

Good Manufacturing Practice guidelines, ensuring high purity and quality suitable for use as an

auxiliary agent in cell therapy research and development.[1] Proper reconstitution and storage

are critical to maintain the biological activity and integrity of TA-316 (GMP). This document

provides a detailed protocol for the reconstitution and storage of TA-316 (GMP) to ensure

optimal performance in downstream applications, such as the ex vivo generation of platelets

from human-induced pluripotent stem (iPS) cells.[2]
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Parameter Description

Product Name TA-316 (GMP)

Synonyms
Megakaryocytes/platelets inducing agent (GMP)

[1]

Mechanism of Action
c-MPL agonist, Thrombopoietin (TPO) receptor

agonist[1][2]

Typical Applications

Ex vivo expansion and differentiation of

megakaryocytes and platelets from

hematopoietic stem cells or iPSCs.[2]

Supplied Form
Typically supplied as a lyophilized solid or as a

pre-dissolved solution (e.g., in DMSO).[2]

Reconstitution Protocol
This protocol is intended for the reconstitution of lyophilized TA-316 (GMP). If TA-316 (GMP) is
supplied in a pre-dissolved format, proceed directly to the Aliquoting and Storage section.

Materials Required:

TA-316 (GMP) lyophilized powder

Sterile, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses

Procedure:

Aseptic Technique: Perform all reconstitution steps in a sterile environment, such as a

laminar flow hood or biological safety cabinet, to prevent microbial contamination.
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Equilibration: Before opening, allow the vial of lyophilized TA-316 (GMP) to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation from forming inside

the vial upon opening, which could affect stability.

Solvent Addition: Carefully open the vial and add the appropriate volume of sterile DMSO to

achieve the desired stock solution concentration. For example, to prepare a 10 mM stock

solution, add the calculated volume of DMSO to the vial containing a known mass of TA-316
(GMP).

Dissolution: Gently swirl the vial to dissolve the lyophilized powder. For complete dissolution,

vortex the vial for 10-15 seconds. Ensure that no visible particulates remain.

Final Concentration Check: Verify the final concentration of the stock solution based on the

amount of TA-316 (GMP) and the volume of DMSO added.
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Caption: Workflow for TA-316 (GMP) reconstitution and use.
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Aliquoting and Storage
To maintain the long-term stability of the reconstituted TA-316 (GMP) stock solution and to

avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into

single-use volumes.

Procedure:

Aliquot Preparation: Dispense the reconstituted stock solution into sterile, DNase/RNase-free

polypropylene microcentrifuge tubes. The volume of each aliquot should be appropriate for a

single experiment.

Labeling: Clearly label each aliquot with the compound name, concentration, and date of

reconstitution.

Storage: Store the aliquots in a light-protected container at -80°C for long-term storage. For

short-term storage (up to one week), aliquots may be stored at -20°C.

Recommended Storage Conditions:

Condition Lyophilized Powder
Reconstituted Stock
Solution

Long-Term Storage -20°C to -80°C -80°C (protect from light)

Short-Term Storage 2-8°C (for a few days) -20°C (up to 1 week)

Working Solution N/A 2-8°C (for up to 24 hours)

Stability Considerations
While specific stability data for TA-316 (GMP) is not publicly available, general guidelines for

similar small molecules suggest that repeated freeze-thaw cycles should be avoided as they

can lead to degradation of the compound and a decrease in its biological activity. It is best

practice to thaw a single aliquot for each experiment and discard any unused portion of the

working solution.

Signaling Pathway of TA-316
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TA-316 acts as a TPO receptor (c-MPL) agonist. The binding of TA-316 to c-MPL on the

surface of hematopoietic stem cells and megakaryocyte progenitors initiates a downstream

signaling cascade that promotes cell proliferation and differentiation.
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Caption: TA-316 signaling pathway via c-MPL receptor.
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Logical Flow for Handling TA-316 (GMP)
The following diagram illustrates the decision-making process for the proper handling of TA-
316 (GMP) from receipt to experimental use.

Caption: Decision tree for handling TA-316 (GMP).

Disclaimer
This guide is intended for informational purposes only and is based on general laboratory

practices for similar compounds. Users should always refer to the manufacturer-specific

product information sheet for the most accurate and up-to-date instructions. It is the user's

responsibility to validate this protocol for their specific application. Adherence to all applicable

safety guidelines and regulations is essential when handling chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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